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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

In the realm of materials science and industrial processes, the mitigation of corrosion is a

critical endeavor to ensure the longevity and integrity of metallic components. Amine-based

compounds have long been recognized for their efficacy as corrosion inhibitors. This guide

provides a detailed comparison of two such amines, dicyclohexylamine and cyclohexylamine,

for researchers, scientists, and drug development professionals. The following sections present

a comprehensive analysis of their performance, supported by experimental data, detailed

methodologies, and a mechanistic overview.

Performance Comparison
An objective comparison of dicyclohexylamine and cyclohexylamine as corrosion inhibitors is

challenging due to the lack of studies directly comparing them under identical experimental

conditions. However, by examining their performance in different corrosive environments, we

can infer their respective strengths and weaknesses.

Dicyclohexylamine: Efficacy in CO2-Saturated
Environments
Dicyclohexylamine has demonstrated notable corrosion inhibition properties, particularly in

environments saturated with carbon dioxide (CO2), a common corrosive agent in the oil and

gas industry. Experimental data from potentiodynamic polarization studies on API X80 carbon

steel in a CO2-saturated solution containing 200 ppm acetic acid and 1% NaCl are presented

below.
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Table 1: Corrosion Inhibition Performance of Dicyclohexylamine

Temperature
(°C)

Corrosion
Potential
(Ecorr) (mV vs.
SCE)

Corrosion
Current
Density (icorr)
(μA/cm²)

Corrosion
Rate
(mm/year)

Inhibition
Efficiency (%)

20

Uninhibited - 73.56 0.84 -

With

Dicyclohexylamin

e

- 44.42 0.5390 39.61

35

Uninhibited - 171.63 1.116 -

With

Dicyclohexylamin

e

- 113.22 1.29 34.03

45

Uninhibited - 97.72 1.96 -

With

Dicyclohexylamin

e

- 84.06 1.686 13.98

Data sourced from a study on API X80 carbon steel in a CO2-saturated aqueous solution

containing 200 ppm acetic acid and 1% NaCl.

The data indicates that dicyclohexylamine is an effective corrosion inhibitor at lower

temperatures in CO2-rich environments, with its efficiency decreasing as the temperature

increases. It has been observed to act as an anodic inhibitor in such conditions.

Cyclohexylamine: Performance in Acidic Media
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Cyclohexylamine has been studied for its corrosion inhibition properties in acidic environments,

which are prevalent in industrial cleaning and processing. The following table summarizes the

performance of cyclohexylamine on mild steel in a 0.1 N sulfuric acid (H₂SO₄) solution.

Table 2: Corrosion Inhibition Performance of Cyclohexylamine

Inhibitor Concentration (ppm) Corrosion Inhibition Efficiency (%)

1000 81.06

Data from a study on mild steel in 0.1 N H₂SO₄.[1]

At a concentration of 1000 ppm, cyclohexylamine exhibits a high inhibition efficiency of 81.06%

for mild steel in 0.1 N H₂SO₄.[1]

Mechanism of Action
Both dicyclohexylamine and cyclohexylamine function as corrosion inhibitors primarily

through adsorption onto the metal surface, forming a protective barrier that isolates the metal

from the corrosive environment. This adsorption process can involve physisorption,

chemisorption, or a combination of both. The lone pair of electrons on the nitrogen atom in the

amine group plays a crucial role in the adsorption process by coordinating with the vacant d-

orbitals of the metal atoms.

Dicyclohexylamine, being a secondary amine with two bulky cyclohexyl groups, provides a

larger surface coverage area upon adsorption compared to cyclohexylamine, which is a

primary amine with one cyclohexyl group. This larger steric hindrance could potentially lead to

a more effective protective barrier.
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General Mechanism of Amine-Based Corrosion Inhibition
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Mechanism of amine-based corrosion inhibition.

Experimental Protocols
The data presented in this guide were obtained using standard electrochemical techniques.

The following are detailed methodologies for the key experiments cited.

Potentiodynamic Polarization
Objective: To determine the corrosion current density (icorr), corrosion potential (Ecorr), and

inhibition efficiency.

Apparatus:
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Potentiostat/Galvanostat

Three-electrode electrochemical cell (working electrode, reference electrode, counter

electrode)

Computer with corrosion measurement software

Procedure:

Specimen Preparation: The working electrode (e.g., API X80 carbon steel or mild steel) is

mechanically polished with successively finer grades of silicon carbide paper, rinsed with

distilled water and acetone, and then dried. This procedure is in accordance with ASTM G1

standard practice.[2][3][4][5][6]

Electrolyte Preparation: The corrosive medium (e.g., CO2-saturated 1% NaCl with 200 ppm

acetic acid, or 0.1 N H₂SO₄) is prepared. For CO2-saturated solutions, the gas is bubbled

through the solution for a specified time before and during the experiment.

Electrochemical Measurement:

The prepared working electrode is immersed in the electrolyte within the three-electrode

cell.

The open-circuit potential (OCP) is allowed to stabilize.

A potentiodynamic scan is performed by sweeping the potential from a cathodic potential

to an anodic potential relative to the OCP at a constant scan rate (e.g., 0.167 mV/s). This

follows the principles outlined in ASTM G5.[7][8][9][10][11]

The resulting current is recorded as a function of the applied potential.

Data Analysis: The corrosion current density (icorr) is determined by extrapolating the Tafel

plots of the polarization curve. The inhibition efficiency (IE%) is calculated using the following

equation, as described in ASTM G102:[12][13][14][15][16]

IE% = [(icorr(uninhibited) - icorr(inhibited)) / icorr(uninhibited)] * 100
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Electrochemical Impedance Spectroscopy (EIS)
Objective: To investigate the mechanism of corrosion inhibition and the properties of the

protective film.

Apparatus:

Potentiostat/Galvanostat with a frequency response analyzer

Three-electrode electrochemical cell

Computer with EIS software

Procedure:

Specimen and Electrolyte Preparation: Similar to the potentiodynamic polarization method.

Electrochemical Measurement:

The working electrode is immersed in the electrolyte, and the OCP is allowed to stabilize.

A small amplitude AC voltage (e.g., 10 mV) is applied to the electrode at the OCP over a

range of frequencies (e.g., 100 kHz to 10 mHz).

The impedance response of the system is measured.

Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The

data can be fitted to an equivalent electrical circuit to determine parameters such as charge

transfer resistance (Rct) and double-layer capacitance (Cdl). An increase in Rct and a

decrease in Cdl in the presence of the inhibitor indicate the formation of a protective film on

the metal surface. The inhibition efficiency can also be calculated from the Rct values.

Weight Loss Method
Objective: To determine the average corrosion rate over a period of time.

Procedure:

Specimen Preparation: Metal specimens are cleaned, dried, and weighed accurately.
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Immersion Test: The weighed specimens are immersed in the corrosive solution with and

without the inhibitor for a specified duration and at a constant temperature.

Post-Exposure Cleaning: After the immersion period, the specimens are removed, cleaned to

remove corrosion products according to ASTM G1 standards, dried, and reweighed.[2][3][4]

[5][6]

Corrosion Rate Calculation: The weight loss is used to calculate the corrosion rate (CR) in

mm/year using the formula specified in ASTM G102.[12][13][14][15][16] The inhibition

efficiency is calculated based on the corrosion rates with and without the inhibitor.

Conclusion
Both dicyclohexylamine and cyclohexylamine are effective corrosion inhibitors, with their

performance being dependent on the specific corrosive environment and operating conditions.

Dicyclohexylamine shows good inhibition in CO2-saturated environments, particularly at lower

temperatures, making it a suitable candidate for applications in the oil and gas industry.

Cyclohexylamine demonstrates high efficiency in acidic media, suggesting its utility in industrial

cleaning and pickling processes.

The choice between dicyclohexylamine and cyclohexylamine as a corrosion inhibitor should

be guided by the specific application, including the nature of the corrosive environment,

temperature, and the metal to be protected. Further research involving a direct comparative

study of these two inhibitors under a range of identical conditions would be beneficial for a

more definitive conclusion on their relative performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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